2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-(3,4-dihydro-2H-quinolin-1-yl)-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C17H17FN2O/c18-14-8-2-3-9-15(14)19-17(21)12-20-11-5-7-13-6-1-4-10-16(13)20/h1-4,6,8-10H,5,7,11-12H2,(H,19,21)
• InChI Key: QPNDZNUSUGFZJN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)CC(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H17FN2O
• Molecular Weight: 284.33 g/mol

Description

2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide, also known as JNJ-42165279, is a small molecule drug that has been developed for the treatment of various neurological disorders. This drug has shown potential in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide is a selective inhibitor of the enzyme phosphodiesterase 10A (PDE10A), which is primarily expressed in the brain. PDE10A is involved in the regulation of intracellular levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are important second messengers in neuronal signaling pathways. By inhibiting PDE10A, 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide increases intracellular levels of cAMP and cGMP, leading to enhanced neuronal signaling and improved cognitive function.
Biochemical and Physiological Effects
In preclinical studies, 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide has been shown to improve cognitive function in various behavioral tests, including the Morris water maze and the novel object recognition test. 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide has also been shown to reduce neuroinflammation and enhance neuroprotection in models of neurodegenerative diseases. In addition, 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide has been shown to reduce drug-seeking behavior in models of drug addiction.

Advantages and Limitations for Lab Experiments

2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide has several advantages for lab experiments, including its high potency and selectivity for PDE10A, as well as its ability to cross the blood-brain barrier. However, 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide also has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects at high concentrations.

Future Directions

There are several potential future directions for the development of 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide. One direction is the further evaluation of its potential as a treatment for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Another direction is the exploration of its potential as a treatment for drug addiction. Additionally, the development of new analogs of 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide with improved pharmacokinetic properties and selectivity for PDE10A could lead to the development of more effective treatments for these disorders.
In conclusion, 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide is a promising drug that has shown potential in preclinical studies for the treatment of various neurological disorders. Its selective inhibition of PDE10A and its ability to cross the blood-brain barrier make it an attractive candidate for further development. However, more research is needed to fully understand its mechanism of action and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide involves the reaction of 2-(3,4-dihydro-1(2H)-quinolinyl)amine with 2-fluorobenzoyl chloride in the presence of a base. The resulting product is then purified by column chromatography to obtain 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide in high yield and purity.

Scientific Research Applications

2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide has been studied extensively in preclinical models of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. In these studies, 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide has been shown to improve cognitive function, reduce neuroinflammation, and enhance neuroprotection. 2-(3,4-dihydro-1(2H)-quinolinyl)-N-(2-fluorophenyl)acetamide has also been shown to have potential as a treatment for drug addiction.